Cas no 2228329-87-9 (1H-pyrrolo2,3-bpyridin-3-yl sulfamate)

• Product Name: 1H-pyrrolo2,3-bpyridin-3-yl sulfamate
• CAS No: 2228329-87-9
• MF: C₇H₇N₃O₃S
• MW: 213.213779687881
• CID: 6519233
• PubChem ID: 165964865
• Update Time: 2025-07-31

1H-pyrrolo2,3-bpyridin-3-yl sulfamate Chemical and Physical Properties

Names and Identifiers

• 1H-pyrrolo2,3-bpyridin-3-yl sulfamate
• EN300-2004448
• 1H-pyrrolo[2,3-b]pyridin-3-yl sulfamate
• 2228329-87-9

• Inchi： 1S/C7H7N3O3S/c8-14(11,12)13-6-4-10-7-5(6)2-1-3-9-7/h1-4H,(H,9,10)(H2,8,11,12)
• InChI Key： QQZOWBZEESFFRX-UHFFFAOYSA-N
• SMILES： S(N)(=O)(=O)OC1=CNC2C1=CC=CN=2

Computed Properties

• Exact Mass: 213.02081227g/mol
• Monoisotopic Mass: 213.02081227g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 106Ų

Additional information on 1H-pyrrolo2,3-bpyridin-3-yl sulfamate

Introduction to 1H-pyrrolo[2,3-bpyridin-3-yl sulfamate (CAS No: 2228329-87-9)

The compound 1H-pyrrolo[2,3-bpyridin-3-yl sulfamate (CAS No: 2228329-87-9) represents a significant advancement in the field of pharmaceutical chemistry, particularly in the design of novel bioactive molecules. This heterocyclic sulfamate derivative has garnered considerable attention due to its unique structural features and promising biological activities. The core structure combines a pyrrole ring with a bipyridine moiety, further functionalized by a sulfamate group at the 3-position, which contributes to its distinct chemical and pharmacological properties.

In recent years, the exploration of sulfamate-containing compounds has expanded dramatically, driven by their potential as pharmacophores in drug discovery. Sulfamates are known for their ability to modulate enzyme activity and interact with biological targets in diverse ways. The 1H-pyrrolo[2,3-bpyridin-3-yl sulfamate (CAS No: 2228329-87-9) molecule exemplifies this trend, offering a scaffold that may be fine-tuned for various therapeutic applications. Its dual heterocyclic system provides a rich surface for interactions with biological macromolecules, making it an attractive candidate for further investigation.

One of the most compelling aspects of this compound is its structural versatility. The pyrrole ring is a common motif in natural products and bioactive molecules, often involved in binding to proteins and nucleic acids. When combined with a bipyridine unit, the molecule gains additional binding potential, particularly with metal ions and transcription factors. The sulfamate group at the 3-position introduces a polar, negatively charged moiety that can enhance solubility and interactions with positively charged residues in biological targets. This combination of features makes 1H-pyrrolo[2,3-bpyridin-3-yl sulfamate (CAS No: 2228329-87-9) a versatile tool for medicinal chemists.

Recent studies have highlighted the potential of this compound as an inhibitor of various enzymes and receptors implicated in human diseases. For instance, derivatives of this scaffold have shown promise in inhibiting kinases, which are key players in signal transduction pathways associated with cancer and inflammatory disorders. The sulfamate group has been particularly noted for its ability to disrupt the active sites of these enzymes, leading to potent inhibition. Additionally, the bipyridine moiety can coordinate with metal ions such as iron or zinc, which are often essential cofactors for enzymatic reactions.

The synthesis of 1H-pyrrolo[2,3-bpyridin-3-yl sulfamate (CAS No: 2228329-87-9) involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Key steps typically include cyclization reactions to form the pyrrole ring, followed by functionalization at the 3-position with a sulfamate group. Advanced techniques such as transition-metal-catalyzed coupling reactions have been employed to construct the bipyridine core efficiently. These synthetic strategies not only demonstrate the feasibility of producing this compound but also showcase the broader capabilities of modern synthetic methodologies.

From a computational chemistry perspective, virtual screening and molecular docking studies have been instrumental in understanding the binding interactions of 1H-pyrrolo[2,3-bpyridin-3-yl sulfamate (CAS No: 2228329-87-9) with biological targets. These studies have revealed that the compound can bind to various protein pockets with high affinity due to its complementary shape and charge distribution. The sulfamate group is particularly crucial in these interactions, often forming hydrogen bonds or salt bridges with key residues in the target protein. Such insights have guided medicinal chemists in designing more potent analogs by optimizing key interaction points.

In preclinical studies, 1H-pyrrolo[2,3-bpyridin-3-yl sulfamate (CAS No: 2228329-87-9) has demonstrated encouraging results in models of inflammation and cancer. Its ability to modulate inflammatory pathways has led to investigations into its potential as an anti-inflammatory agent. Additionally, its effects on cancer cell proliferation and survival have sparked interest in its oncology applications. These findings underscore the importance of exploring novel scaffolds like this one for developing next-generation therapeutics.

The future development of 1H-pyrrolo[2,3-bpyridin-3-yl sulfamate (CAS No: 2228329-87-9) will likely involve structure-based drug design approaches to enhance its efficacy and selectivity. By leveraging computational tools and experimental data from high-throughput screening assays, researchers can identify modifications that improve pharmacokinetic properties while maintaining or enhancing biological activity. This iterative process is essential for translating promising leads into viable drug candidates.

The broader significance of this compound lies in its contribution to our understanding of heterocyclic chemistry and sulfamate-based drug discovery. As more derivatives are synthesized and tested, new insights into their mechanisms of action will emerge. These insights will not only advance our knowledge but also inspire further innovation in related areas. The combination of structural diversity and functional flexibility makes 1H-pyrrolo[2,3-bpyridin-3-yl sulfamate (CAS No: 2228329-87-9) a cornerstone molecule for future research.

In conclusion,1H-pyrrolo[2,3-bpyridin-3-yl sulfamate (CAS No: 2228329-87-9) represents a significant advancement in pharmaceutical chemistry with broad therapeutic implications. Its unique structural features and promising biological activities make it an invaluable tool for drug discovery efforts aimed at treating diseases such as cancer and inflammation. As research continues to uncover new applications for this compound,1H-pyrrolo[2,3-bpyridin-3-y sulfamate (CAS No: 2228329)-87]- will undoubtedly play a pivotal role in shaping the future landscape of medicinal chemistry.